Cas no 1256255-84-1 (7-FLUORO-6-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-3,4-DIHYDRO-2H-BENZO[B][1,4]OXAZINE)

• Product Name: 7-FLUORO-6-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-3,4-DIHYDRO-2H-BENZO[B][1,4]OXAZINE
• CAS No: 1256255-84-1
• MF: C₁₄H₁₉BFNO₃
• MW: 279.11496758461
• MDL: MFCD18383445
• CID: 1006030
• PubChem ID: 59578566
• Update Time: 2025-04-20

7-FLUORO-6-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-3,4-DIHYDRO-2H-BENZO[B][1,4]OXAZINE Chemical and Physical Properties

Names and Identifiers

• 7-FLUORO-6-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-3,4-DIHYDRO-2H-BENZO[B][1,4]OXAZINE
• 7-Fluoro-3,4-dihydro-2H-1,4-benzoxazine-6-boronic acid pinacol ester
• SCHEMBL13035936
• DB-095665
• (7-FLUORO-3,4-DIHYDRO-2H-BENZO[B][1,4]OXAZIN-6-YL)BORONIC ACID PINACOL ESTER
• 1256255-84-1
• A1-23725
• AKOS027254311
• 7-fluoro-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydro-2H-1,4-benzoxazine
• AS-43392
• OISLTYSRSUFGPW-UHFFFAOYSA-N
• MFCD18383445

• MDL： MFCD18383445
• Inchi： 1S/C14H19BFNO3/c1-13(2)14(3,4)20-15(19-13)9-7-11-12(8-10(9)16)18-6-5-17-11/h7-8,17H,5-6H2,1-4H3
• InChI Key： OISLTYSRSUFGPW-UHFFFAOYSA-N
• SMILES： FC1C=C2C(=CC=1B1OC(C)(C)C(C)(C)O1)NCCO2

Computed Properties

• Exact Mass: 279.1442018g/mol
• Monoisotopic Mass: 279.1442018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.7Ų